N-((3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)-2-(pyridin-3-yl)acetamide

• IUPAC Name: N-[[3-(2-oxo-1H-pyridin-4-yl)-1,2,4-oxadiazol-5-yl]methyl]-2-pyridin-3-ylacetamide
• InChI: InChI=1S/C15H13N5O3/c21-12(6-10-2-1-4-16-8-10)18-9-14-19-15(20-23-14)11-3-5-17-13(22)7-11/h1-5,7-8H,6,9H2,(H,17,22)(H,18,21)
• InChI Key: VSVTWCQCVMNNHE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)CC(=O)NCC2=NC(=NO2)C3=CC(=O)NC=C3
• Molecular Formula: C15H13N5O3
• Molecular Weight: 311.30 g/mol
• CAS No.: 2034268-51-2

Description

N-((3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)-2-(pyridin-3-yl)acetamide is a useful research compound. Its molecular formula is C15H13N5O3 and its molecular weight is 311.301. The purity is usually 95%.
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Scientific Research Applications

Coordination Complexes and Antioxidant Activity

N-((3-(2-oxo-1,2-dihydropyridin-4-yl)-1,2,4-oxadiazol-5-yl)methyl)-2-(pyridin-3-yl)acetamide and its derivatives play a role in the synthesis and characterization of coordination complexes, which have shown significant antioxidant activity. For example, novel Co(II) and Cu(II) coordination complexes have been constructed using pyrazole-acetamide derivatives. These complexes exhibit interesting hydrogen bonding interactions and supramolecular architectures, contributing to their antioxidant properties (Chkirate et al., 2019).

Synthetic Applications in Chemistry

This compound is also used in various synthetic sequences. The utilization of derivatives like 3-methyl-4H-[1,2,4]-oxadiazol-5-one, demonstrates its versatility as a protected acetamidine in synthetic chemistry. This compound remains stable under various conditions, making it suitable for a wide range of reactions and synthetic applications (Moormann et al., 2004).

Role in Corrosion Inhibition

Acetamide derivatives, including those related to the compound , have been synthesized and evaluated for their role as corrosion inhibitors. These compounds have shown promising inhibition efficiencies, particularly in acidic and oil mediums, suggesting their potential application in industrial corrosion prevention (Yıldırım & Cetin, 2008).

Photochemical Applications

The compound's derivatives are also explored in photochemical applications. The photochemical cleavage of the N-O bond in related 1,2,4-oxadiazolines, for instance, occurs under mild conditions. This characteristic may be leveraged in various photochemical processes and studies (Srimannarayana et al., 1970).

Pharmacological Research

In pharmacological research, derivatives of this compound have been synthesized and evaluated for various biological activities, including anticancer and anticholinesterase activities. This suggests its potential utility in drug discovery and the development of therapeutic agents (Babu et al., 2019).